2-(4-fluorophenyl)-1,3-thiazole-4-carboxylic Acid

• IUPAC Name: 2-(4-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H6FNO2S/c11-7-3-1-6(2-4-7)9-12-8(5-15-9)10(13)14/h1-5H,(H,13,14)
• InChI Key: VVZKBCLSODNUDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C(=O)O)F
• Molecular Formula: C10H6FNO2S
• DSSTOX Substance ID: DTXSID70407188
• Molecular Weight: 223.23 g/mol
• CAS No.: 863668-07-9

Description

2-(4-fluorophenyl)-1,3-thiazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C10H6FNO2S and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Fluorophores for Aluminium Detection

A study explored the use of phenyl-2-thiazoline fluorophores, closely related to 2-(4-fluorophenyl)-1,3-thiazole-4-carboxylic acid, for the selective detection of Al3+. These compounds, including derivatives like 2-(2-hydroxyphenyl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid, showed promise in the development of Al3+ specific fluorophores for biological use, showing substantial UV-visible absorbance changes upon coordination with Al3+ (Lambert et al., 2000).

2. Biological Activity in Hybrid Molecules

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, containing a 1,3-thiazole nucleus similar to this compound, were synthesized and evaluated for antimicrobial, antilipase, and antiurease activities. Some of these compounds displayed good to moderate antimicrobial activity against test microorganisms (Başoğlu et al., 2013).

3. Corrosion Inhibition

Halogen-substituted thiazole derivatives, including 2-amino-4-(4-fluorophenyl)-thiazole, were investigated for their inhibitory effects on mild steel corrosion in sulfuric acid. These compounds demonstrated effective corrosion inhibition, with varying efficiencies dependent on temperature and specific halogen substitution (Gong et al., 2019).

Mechanism of Action

Target of Action

Thiazole derivatives, in general, have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, inducing different biological effects . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects .

Action Environment

It is generally recommended to store such compounds in a cool place, in a tightly closed container, and in a dry and well-ventilated area .

Biochemical Analysis

Biochemical Properties

2-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, potentially inhibiting or activating them depending on the context . These interactions are crucial as they can modulate the activity of these enzymes, thereby influencing various biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it has been shown to affect the MAPK signaling pathway, leading to alterations in gene expression that can promote or inhibit cell proliferation. Additionally, it can impact cellular metabolism by influencing the activity of key metabolic enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can bind to active sites of enzymes, leading to inhibition or activation. This binding can result in changes in enzyme conformation and activity, ultimately affecting downstream biochemical pathways. Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time . The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound has been associated with changes in cellular function, including alterations in cell proliferation and apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, it may exhibit beneficial effects, such as reducing oxidative stress or modulating immune responses. At higher doses, it can lead to toxic or adverse effects, including liver damage and alterations in blood chemistry. These dosage-dependent effects highlight the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways . It interacts with enzymes and cofactors that play a role in its metabolism, leading to the formation of various metabolites. These interactions can affect metabolic flux and metabolite levels, influencing overall cellular metabolism. Understanding these pathways is crucial for predicting the compound’s effects and potential interactions with other drugs.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it may be transported into cells via specific membrane transporters and distributed to various organelles, where it can exert its effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Understanding its subcellular localization can provide insights into its mechanism of action and potential therapeutic applications.